Cas no 1513381-23-1 (2-(3-methylthiophen-2-yl)ethanimidamide)

• Product Name: 2-(3-methylthiophen-2-yl)ethanimidamide
• CAS No: 1513381-23-1
• MF: C₇H₁₀N₂S
• MW: 154.232699871063
• CID: 5948767
• PubChem ID: 83676492
• Update Time: 2025-06-26

2-(3-methylthiophen-2-yl)ethanimidamide Chemical and Physical Properties

Names and Identifiers

• 2-(3-methylthiophen-2-yl)ethanimidamide
• 1513381-23-1
• EN300-1812273

• Inchi： 1S/C7H10N2S/c1-5-2-3-10-6(5)4-7(8)9/h2-3H,4H2,1H3,(H3,8,9)
• InChI Key： IMSNXFCOPGYMEA-UHFFFAOYSA-N
• SMILES： S1C=CC(C)=C1CC(=N)N

Computed Properties

• Exact Mass: 154.05646950g/mol
• Monoisotopic Mass: 154.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 136
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.1Ų

Additional information on 2-(3-methylthiophen-2-yl)ethanimidamide

2-(3-Methylthiophen-2-yl)ethanimidamide (CAS No. 1513381-23-1)

2-(3-Methylthiophen-2-yl)ethanimidamide, also known by its CAS registry number 1513381-23-1, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a thiophene ring with an imidamide functional group. The thiophene moiety, a five-membered aromatic heterocycle containing sulfur, is known for its stability and electronic properties, making it a valuable component in various chemical applications.

The imidamide group, on the other hand, introduces additional functionality to the molecule. This group is known for its ability to participate in hydrogen bonding and other non-covalent interactions, which can significantly influence the compound's solubility, stability, and reactivity. The combination of these two functional groups in 2-(3-methylthiophen-2-yl)ethanimidamide creates a molecule with versatile properties that make it suitable for a wide range of applications.

Recent studies have highlighted the potential of this compound in the development of advanced materials. For instance, researchers have explored its use in the synthesis of novel polymers and hybrid materials. The thiophene ring's aromaticity and conjugation capabilities make it an excellent candidate for applications in organic electronics, such as in light-emitting diodes (LEDs) and photovoltaic devices. Additionally, the imidamide group's reactivity has been leveraged in catalytic processes, where it can act as a Lewis acid or base depending on the reaction conditions.

In terms of synthesis, 2-(3-methylthiophen-2-yl)ethanimidamide can be prepared through a variety of methods. One common approach involves the condensation reaction between 3-methylthiophene derivatives and appropriate amides or imides. This reaction typically requires precise control over reaction conditions, including temperature and solvent choice, to ensure high yields and product purity. Recent advancements in catalytic chemistry have also enabled more efficient and environmentally friendly synthesis routes for this compound.

The application of 2-(3-methylthiophen-2-yl)ethanimidamide extends beyond materials science into the realm of pharmaceuticals. Its unique structure allows it to interact with biological systems in specific ways, making it a potential candidate for drug development. For example, studies have shown that this compound exhibits moderate inhibitory activity against certain enzymes involved in inflammatory processes. While further research is needed to fully understand its pharmacokinetic properties and safety profile, these initial findings suggest promising avenues for future exploration.

In addition to its direct applications, 2-(3-methylthiophen-2-yl)ethanimidamide serves as a valuable building block for constructing more complex molecules. Its modular structure allows chemists to introduce additional functional groups or modify existing ones to tailor the compound's properties for specific uses. This versatility has made it a popular choice in combinatorial chemistry and high-throughput screening campaigns.

From an environmental perspective, understanding the fate and transport of 2-(3-methylthiophen-2-yl)ethanimidamide in natural systems is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation pathways under various environmental conditions. These investigations have revealed that the compound undergoes microbial degradation under aerobic conditions, with key intermediates forming during the process. Such insights are essential for developing strategies to mitigate any adverse effects associated with its use.

In conclusion, 2-(3-methylthiophen-2-yl)ethanimidamide, with its CAS number 1513381-23-1, represents a versatile and multifaceted compound with applications spanning organic chemistry, materials science, and pharmacology. Its unique structure and functional groups offer researchers a wealth of opportunities for innovation and discovery. As ongoing research continues to uncover new properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.